Cas no 4717-57-1 (1,3-Isobenzofurandione, 3a,4,5,6-tetrahydro-)

• Product Name: 1,3-Isobenzofurandione, 3a,4,5,6-tetrahydro-
• CAS No: 4717-57-1
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 1517717
• PubChem ID: 13321638
• Update Time: 2025-04-21

1,3-Isobenzofurandione, 3a,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 3a,4,5,6-tetrahydro-
• 3a,4,5,6-tetrahydro-2-benzofuran-1,3-dione
• 4717-57-1
• 2,3,4,5-tetrahydrophthalic anhydride
• SCHEMBL901386
• tetrahydro-2-benzofuran-1,3-dione
• DTXSID80536776
• 1,3,3a,4,5,6-hexahydro-2-benzofuran-1,3-dione
• EN300-741996

• Inchi： 1S/C8H8O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h3,6H,1-2,4H2
• InChI Key： XVGQCWWUXBWHHZ-UHFFFAOYSA-N
• SMILES： O1C(C2=CCCCC2C1=O)=O

Computed Properties

• Exact Mass: 152.04734
• Monoisotopic Mass: 152.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans